Cas no 1249424-70-1 (6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine
• CAS No: 1249424-70-1
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 5557533
• Update Time: 2025-05-20

6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-(2-methoxy-1-methylethyl)-
• 6-chloro-n-(1-methoxypropan-2-yl)pyrimidin-4-amine
• 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine

• Inchi： 1S/C8H12ClN3O/c1-6(4-13-2)12-8-3-7(9)10-5-11-8/h3,5-6H,4H2,1-2H3,(H,10,11,12)
• InChI Key： CAEYSMIYGSNSFK-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(NC(C)COC)=N1

6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine

Introduction to 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine (CAS No. 1249424-70-1)

6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1249424-70-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyrimidine derivative has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine consists of a pyrimidine core substituted with a chloro group at the 6-position and an N-(1-methoxypropan-2-yl)amino group at the 4-position. This configuration imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The presence of the chloro group enhances electrophilicity, while the N-substituent introduces flexibility and potential for further derivatization.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been explored for their roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The structural motif of 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine aligns well with this trend, offering a promising platform for medicinal chemists.

One of the most compelling aspects of 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites on its structure—particularly the chloro group and the amine functionality—can be readily modified through various chemical transformations. This adaptability allows for the exploration of diverse chemical libraries, enabling high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine. Molecular docking simulations and quantum mechanical calculations have been employed to predict its binding affinity to target proteins. These studies have revealed that this compound exhibits promising interactions with enzymes involved in cancer metabolism and inflammation pathways. Such insights have guided the design of novel analogs with enhanced potency and selectivity.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors for therapeutic applications. 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine has been investigated as a potential lead compound for drugs targeting diseases such as oncology and immunology. Preliminary in vitro studies have demonstrated its ability to modulate key enzymes like kinases and phosphodiesterases, which are crucial in disease progression.

In addition to its synthetic versatility, 6-chloro-N-(1-methoxypropan-2-yl)pyrimidin-4-amine offers advantages in terms of pharmacokinetic properties. The N-substituent enhances solubility, while the chloro group contributes to metabolic stability. These characteristics are essential for optimizing drug delivery systems and improving bioavailability.

The development of novel therapeutics often involves interdisciplinary collaboration between chemists, biologists, and clinicians. 6-chloro-N-(1-methoxypropan-2-y l)pyrimidin -4 -amine serves as a bridge between these disciplines, facilitating the translation of basic research into clinical applications. Its role as a key intermediate has been instrumental in generating candidates for further preclinical evaluation.

As research continues to evolve, new methodologies are being employed to enhance the understanding of 6-chloro-N-(1-methoxypropan -2 -yl)pyrimidin -4 -amine's mechanisms of action. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular interactions. These structural elucidations are critical for rational drug design and optimizing therapeutic efficacy.

The regulatory landscape also plays a pivotal role in advancing compounds like 6-chloro-N-(1-methoxypropan -2 -yl)pyrimidin -4 -amine into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized intermediates meet stringent quality standards before being used in human trials. This rigorous approach minimizes risks associated with drug development.

In conclusion,6-chloro-N-(1-methoxypropan -2 -yl)pyrimidin -4 -amine (CAS No. 1249424 -70 -1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic adaptability, and potential biological activities make it a valuable asset in drug discovery efforts. As research progresses, this compound is poised to contribute to the development of novel therapeutic agents that address unmet medical needs.